Cas no 10379-57-4 (A'-Neo-30-norgammacer-17(21)-ene(7CI,8CI,9CI))

• Product Name: A'-Neo-30-norgammacer-17(21)-ene(7CI,8CI,9CI)
• CAS No: 10379-57-4
• MF: C₂₉H₄₈
• MW: 396.691429138184
• CID: 118566
• PubChem ID: 16211057
• Update Time: 2025-04-18

A'-Neo-30-norgammacer-17(21)-ene(7CI,8CI,9CI) Chemical and Physical Properties

Names and Identifiers

• A'-Neo-30-norgammacer-17(21)-ene(7CI,8CI,9CI)
• (5aR,5bR,7aS,11aS,11bR,13aS,13bR)-3-ethyl-5a,5b,8,8,11a,13b-hexamethyl-1,2,4,5,6,7,7a,9,10,11,11b,12,13,13a-tetradecahydrocyclopenta[a]chrysene
• 17Β(H),21Α(H)-30-NORHOP-2-ENE
• 17β(H),21α(H)-30-Norhop-2-eneneat
• 30-Norhop-17(21)-ene
• 03707_FLUKA
• 30-Norhop-17(21)ene solution
• A inverted exclamation marka-Neo-30-norgammacer-17(21)-ene
• A'-Neo-30-norgammacer-17(21)-ene
• 10379-57-4
• DTXSID60583349
• (5aR,5bR,7aS,11aS,11bR,13aS,13bR)-3-Ethyl-5a,5b,8,8,11a,13b-hexamethyl-2,4,5,5a,5b,6,7,7a,8,9,10,11,11a,11b,12,13,13a,13b-octadecahydro-1H-cyclopenta[a]chrysene

• Inchi： 1S/C29H48/c1-8-20-12-17-26(4)21(20)13-18-28(6)23(26)10-11-24-27(5)16-9-15-25(2,3)22(27)14-19-29(24,28)7/h22-24H,8-19H2,1-7H3/t22-,23+,24+,26-,27-,28+,29+/m0/s1
• InChI Key： GOPDLMFHMQYLNR-LEFMYDISSA-N
• SMILES： [C@@]12(C)CC[C@H]3C(C)(C)CCC[C@]3(C)[C@H]1CC[C@@H]1[C@@]3(C)CCC(CC)=C3CC[C@@]21C

Computed Properties

• Exact Mass: 396.37600
• Monoisotopic Mass: 396.375601531g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 29
• Rotatable Bond Count: 1
• Complexity: 726
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 7
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 9.8
• Topological Polar Surface Area: 0Ų

Experimental Properties

• Density: 0.97
• Boiling Point: 452.7°C at 760 mmHg
• Flash Point: 226°C
• Refractive Index: 1.53
• PSA: 0.00000
• LogP: 8.95210

A'-Neo-30-norgammacer-17(21)-ene(7CI,8CI,9CI) Security Information

• Hazardous Material transportation number：UN 1262 3/PG 2
• WGK Germany：1
• Hazard Category Code： 11-38-50/53-65-67
• Safety Instruction： 60-61-62
• FLUKA BRAND F CODES：10-23
• Hazardous Material Identification：
• Safety Term：S60-61-62
• Risk Phrases：R11; R38; R50/53; R65; R67
• Storage Condition：−20°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives Steroids and steroid derivatives
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives